[4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate

• Molecular Formula: C36H27N3O5S
• Molecular Weight: 613.7 g/mol
• IUPAC Name: [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate
• InChI: InChI=1S/C36H27N3O5S/c1-38-33-29(34(41)39(2)36(38)43)27(28-30(37-33)25-15-9-10-16-26(25)31(28)40)21-17-19-23(20-18-21)44-35(42)32(22-11-5-3-6-12-22)45-24-13-7-4-8-14-24/h3-20,27,32,37H,1-2H3
• InChI Key: DAHNGKXLYJMOSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC=C(C=C5)OC(=O)C(C6=CC=CC=C6)SC7=CC=CC=C7)C(=O)N(C1=O)C

Description

[4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes multiple rings and functional groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate typically involves multi-step organic reactions. Key steps may include:

• Formation of the triazatetracyclo structure through cyclization reactions.
• Introduction of the phenyl and phenylsulfanylacetate groups via substitution reactions.
• Optimization of reaction conditions such as temperature, solvent, and catalysts to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This may include:

• Use of continuous flow reactors to enhance reaction efficiency.
• Implementation of purification techniques such as chromatography and crystallization.
• Ensuring compliance with safety and environmental regulations during production.

Chemical Reactions Analysis

Types of Reactions

[4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate can undergo various chemical reactions, including:

Oxidation: Conversion of sulfanyl groups to sulfoxides or sulfones.

Reduction: Reduction of carbonyl groups to alcohols.

Substitution: Replacement of phenyl groups with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions may include:

• Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
• Reducing agents like sodium borohydride or lithium aluminum hydride.
• Substitution reagents such as halides or organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

• Oxidation may yield sulfoxides or sulfones.
• Reduction may produce alcohols.
• Substitution may result in various functionalized derivatives.

Scientific Research Applications

Chemistry

In chemistry, [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate can be used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology

In biological research, this compound may serve as a probe to study enzyme interactions and cellular processes. Its multiple functional groups can interact with various biomolecules, providing insights into their functions.

Medicine

In medicine, the compound’s potential therapeutic properties can be investigated. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.

Industry

In industrial applications, this compound can be used in the development of new materials or as a catalyst in chemical processes. Its stability and reactivity make it suitable for various industrial uses.

Mechanism of Action

The mechanism of action of [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate involves its interaction with specific molecular targets. These may include:

Enzymes: Inhibition or activation of enzyme activity.

Receptors: Binding to cellular receptors to modulate signaling pathways.

DNA/RNA: Interaction with genetic material to influence gene expression.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenyl-2-phenylsulfanylacetate include:

• [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenylacetate.
• [4-(5,7-dimethyl-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl)phenyl] 2-phenylsulfanylpropionate.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and ring structures. This unique arrangement allows for distinct reactivity and interactions compared to similar compounds.